![molecular formula C23H24N2O4S B2814035 2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)-N-(o-tolyl)acetamide CAS No. 1251611-03-6](/img/structure/B2814035.png)
2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)-N-(o-tolyl)acetamide is a compound with potential applications in scientific research. It is a pyridine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of complex organic compounds, including derivatives similar to "2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)-N-(o-tolyl)acetamide," often involves multiple steps, including cyclization reactions, functional group transformations, and the introduction of specific substituents to achieve desired chemical properties. For example, a study by Severina et al. (2020) focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants, demonstrating the intricate synthetic routes involved in producing such compounds (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Structural analysis techniques, including X-ray crystallography and NMR spectroscopy, are crucial for confirming the structures of synthesized compounds. For instance, the work by Rodier et al. (1993) on N‐(4,6‐Diméthylpyrid‐2‐yl)‐2‐(3‐nitrophényl)acétamide provides insights into the molecular structure and conformation through crystallographic studies (Rodier, Robert, Robert-Piessard, & Baut, 1993).
Biological Activity and Potential Applications
The biological activity of compounds like "this compound" is a significant area of interest, with studies often exploring their potential as therapeutic agents. For example, compounds with similar structural features have been investigated for their anticonvulsant, antibacterial, and anticancer properties, as seen in the studies by Severina et al. (2020) and Bardiot et al. (2015), which explore the antifungal and fungicidal activities of acetamide derivatives (Severina et al., 2020); (Bardiot et al., 2015).
Moreover, the interaction of these compounds with biological targets, such as enzymes and receptors, is often studied through computational methods like molecular docking to predict their efficacy and mode of action, as demonstrated in the research on S-acetamide derivatives for anticonvulsant activity (Severina et al., 2020).
properties
IUPAC Name |
2-[4,6-dimethyl-3-(4-methylphenyl)sulfonyl-2-oxopyridin-1-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O4S/c1-15-9-11-19(12-10-15)30(28,29)22-17(3)13-18(4)25(23(22)27)14-21(26)24-20-8-6-5-7-16(20)2/h5-13H,14H2,1-4H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIOUVEOMSQLABJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(N(C2=O)CC(=O)NC3=CC=CC=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.